![molecular formula C13H14F2N2O3 B261445 [1-(3,4-Difluorobenzyl)-3-oxo-2-piperazinyl]acetic acid](/img/structure/B261445.png)
[1-(3,4-Difluorobenzyl)-3-oxo-2-piperazinyl]acetic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
[1-(3,4-Difluorobenzyl)-3-oxo-2-piperazinyl]acetic acid, also known as DAAO inhibitor, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas such as neuroscience, psychiatry, and cancer research.
Mechanism of Action
[1-(3,4-Difluorobenzyl)-3-oxo-2-piperazinyl]acetic acid inhibitor works by inhibiting the enzyme D-amino acid oxidase (this compound), which is responsible for the metabolism of D-serine, an important neurotransmitter in the brain. By inhibiting this compound, this compound inhibitor increases the levels of D-serine in the brain, which in turn enhances NMDA receptor function and improves cognitive function.
Biochemical and Physiological Effects:
This compound inhibitor has been shown to have various biochemical and physiological effects, including increased levels of D-serine in the brain, enhanced NMDA receptor function, improved cognitive function and memory, and inhibition of cancer cell growth and promotion of apoptosis.
Advantages and Limitations for Lab Experiments
One of the major advantages of using [1-(3,4-Difluorobenzyl)-3-oxo-2-piperazinyl]acetic acid inhibitor in lab experiments is its specificity for this compound, which allows for precise modulation of D-serine levels in the brain. However, one of the limitations of this compound inhibitor is its potential toxicity at high doses, which requires careful dose optimization in lab experiments.
Future Directions
There are several future directions for the use of [1-(3,4-Difluorobenzyl)-3-oxo-2-piperazinyl]acetic acid inhibitor in scientific research, including investigating its potential use in the treatment of schizophrenia, Alzheimer's disease, and cancer. In addition, further studies are needed to optimize the dose and route of administration of this compound inhibitor and to investigate its potential side effects. Finally, the development of novel this compound inhibitors with improved specificity and efficacy is an area of active research.
Synthesis Methods
The synthesis of [1-(3,4-Difluorobenzyl)-3-oxo-2-piperazinyl]acetic acid inhibitor involves the reaction between 3,4-difluorobenzylamine and ethyl 2-oxo-3-piperazinecarboxylate. The reaction is carried out in the presence of a catalyst and under specific conditions such as temperature, pressure, and time. The product is then purified using various techniques such as column chromatography and recrystallization.
Scientific Research Applications
[1-(3,4-Difluorobenzyl)-3-oxo-2-piperazinyl]acetic acid inhibitor has been extensively studied for its potential applications in various areas of scientific research. One of the major areas of interest is neuroscience, where this compound inhibitor has been shown to improve cognitive function and memory in animal models of schizophrenia and Alzheimer's disease. In addition, this compound inhibitor has also been investigated for its potential use in cancer research, where it has been shown to inhibit the growth of cancer cells and promote apoptosis.
properties
Molecular Formula |
C13H14F2N2O3 |
---|---|
Molecular Weight |
284.26 g/mol |
IUPAC Name |
2-[1-[(3,4-difluorophenyl)methyl]-3-oxopiperazin-2-yl]acetic acid |
InChI |
InChI=1S/C13H14F2N2O3/c14-9-2-1-8(5-10(9)15)7-17-4-3-16-13(20)11(17)6-12(18)19/h1-2,5,11H,3-4,6-7H2,(H,16,20)(H,18,19) |
InChI Key |
GHDGMVQYDHCGOI-UHFFFAOYSA-N |
SMILES |
C1CN(C(C(=O)N1)CC(=O)O)CC2=CC(=C(C=C2)F)F |
Canonical SMILES |
C1C[NH+](C(C(=O)N1)CC(=O)[O-])CC2=CC(=C(C=C2)F)F |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.